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Compound of Interest

Compound Name:
8-Nitro-4-oxo-4H-chromene-3-

carbaldehyde

CAS No.: 1253654-82-8

Cat. No.: B109112

Get Quote

Executive Summary
3-Formylchromone (4-oxo-4H-1-benzopyran-3-carboxaldehyde) is a privileged scaffold in

medicinal chemistry, serving as a precursor for Schiff bases, chalcones, and various

heterocycles. The introduction of a nitro group (

) onto the benzenoid ring significantly alters the compound's electronic landscape and crystal
packing, resulting in distinct melting point (MP) shifts.

This guide compares the melting points of the parent compound against its 6-nitro, 7-nitro, and

8-nitro substituted analogs. The data reveals that positional isomerism plays a critical role in

thermal stability, with the 7-nitro isomer displaying a markedly higher melting point compared to

the 6-nitro and parent compounds, likely due to enhanced intermolecular stacking interactions.
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The following table synthesizes experimental melting point data from multiple synthetic studies.

Note the significant deviation of the 7-nitro isomer and the destabilizing effect of steric bulk at

the 8-position (observed in disubstituted analogs).

Table 1: Melting Point Comparison of Nitro-3-
Formylchromones

Compound
Name

Substituent
Position

Melting Point
(°C)

Appearance
Electronic
Effect

3-

Formylchromone

(Parent)

None 151 – 153
White/Pale

Yellow

Reference

Standard

6-Nitro-3-

formylchromone
C-6 157 – 161 Yellow Powder

Para- to ether

oxygen;

enhances

planarity.

7-Nitro-3-

formylchromone
C-7 222 Yellow Solid

Meta- to ether

oxygen;

significant lattice

stability.

6-Methyl-8-nitro-

3-

formylchromone

C-6 (Me), C-8 (

)
180 Yellow Solid

8-Nitro creates

steric strain but

Methyl adds

VdW forces.

6-Chloro-8-nitro-

3-

formylchromone

C-6 (Cl), C-8 (

)
108

Pink/Yellow

Mass

Destabilized: 8-

position bulk

disrupts packing.

Structural Insights & Causality
6-Nitro vs. Parent: The introduction of the nitro group at C-6 causes a modest increase in

melting point (~+8°C). The nitro group at this position is para to the ring oxygen, allowing for

efficient resonance delocalization without significant steric disruption, maintaining a planar

stacking arrangement similar to the parent.
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The 7-Nitro Anomaly: The dramatic increase to 222°C for the 7-nitro isomer suggests a

highly ordered crystal lattice. In the 7-position, the nitro group is aligned to maximize

intermolecular dipole-dipole interactions or

stacking, which resists the phase transition to liquid more effectively than the 6-isomer.

The 8-Position Steric Effect: Data from 8-nitro disubstituted derivatives (e.g., 6-chloro-8-nitro)

shows a sharp drop in melting point (down to 108°C). The 8-position is "peri" to the ether

oxygen (position 1). A bulky nitro group here creates electrostatic repulsion and steric clash

with the oxygen lone pairs, twisting the molecule and disrupting the efficient planar packing

required for a high melting point.

Experimental Protocols
A. Synthesis via Vilsmeier-Haack Reaction
The standard protocol for generating these compounds is the Vilsmeier-Haack formylation of

substituted 2-hydroxyacetophenones.[1][2] This method is self-validating: the formation of a

"pink/red thick mass" indicates the successful generation of the iminium intermediate.

Reagents:

Substituted 2-hydroxyacetophenone (e.g., 5-nitro-2-hydroxyacetophenone for the 6-nitro

chromone).

Phosphorus oxychloride (

).[3][4][5]

Dimethylformamide (DMF).[3][4][6]

Step-by-Step Protocol:

Reagent Preparation: In a 3-neck round-bottom flask under

atmosphere, cool DMF (6 mL) to 0–5°C in an ice bath.

Vilsmeier Complex: Add
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(0.025 mol) dropwise with vigorous stirring. Critical Control Point: Maintain temperature
below 10°C to prevent thermal decomposition of the Vilsmeier reagent. Stir for 30 minutes
until a semi-solid white/yellow complex forms.

Addition: Dissolve substituted 2-hydroxyacetophenone (0.01 mol) in minimal DMF and add

dropwise to the complex.

Cyclization: Remove ice bath. Stir at room temperature for 2 hours, then heat to 50–60°C for

2 hours. The mixture will turn into a viscous, dark-colored syrup (often pink or red for nitro

derivatives).

Hydrolysis (Work-up): Pour the reaction mixture onto 200g of crushed ice with vigorous

stirring. The chromone aldehyde will precipitate as a solid.[3][4]

Purification: Filter the solid, wash with cold water to remove acidic residues, and recrystallize

from ethanol or DMF/Ethanol mixtures to obtain analytical grade crystals.

B. Melting Point Determination
To ensure accuracy and reproducibility (Trustworthiness):

Drying: Ensure the recrystallized sample is dried under vacuum at 40°C for 4 hours. Solvent

inclusion (solvates) can depress melting points.

Apparatus: Use a capillary melting point apparatus (e.g., Stuart SMP10 or equivalent) with a

heating rate of 2°C/min near the expected transition.

Calibration: Calibrate the device using a benzoic acid standard (MP 122°C) prior to

measurement.

Visualizations
Diagram 1: Vilsmeier-Haack Synthesis Pathway
This flowchart illustrates the chemical transformation from acetophenone to the final chromone

scaffold.
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Caption: Synthesis of nitro-substituted 3-formylchromones via Vilsmeier-Haack formylation.

Diagram 2: Identification Logic Tree
Use this logic flow to identify the specific isomer based on physical properties.
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Caption: Decision matrix for identifying nitro-chromone isomers based on thermal properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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